Cas no 4447-54-5 (ethyl 2-nitrohexanoate)

• Product Name: ethyl 2-nitrohexanoate
• CAS No: 4447-54-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 333961
• PubChem ID: 220641
• Update Time: 2025-04-19

ethyl 2-nitrohexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-nitrohexanoate
• DTXSID50277705
• AKOS024340646
• Ethyl a-nitrocaproate
• NSC-3649
• NSC3649
• 4447-54-5

• Inchi： 1S/C8H15NO4/c1-3-5-6-7(9(11)12)8(10)13-4-2/h7H,3-6H2,1-2H3
• InChI Key： BOMJMFPCSAPKAO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCCC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 249.3°Cat760mmHg
• Flash Point: 96°C
• Refractive Index: 1.441
• PSA: 69.44